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Cat. No.: B12376149

Get Quote

For academic and research purposes only. Not for human or therapeutic use.

SJ1008030 formic acid is a potent and selective proteolysis-targeting chimera (PROTAC)

designed for the degradation of Janus kinase 2 (JAK2). As a bifunctional molecule, it recruits

JAK2 to the E3 ubiquitin ligase complex, leading to its ubiquitination and subsequent

degradation by the proteasome. This targeted protein degradation offers a promising

therapeutic strategy for hematological malignancies driven by aberrant JAK2 signaling, such as

leukemia.[1][2][3] This technical guide provides an in-depth overview of SJ1008030's

mechanism of action, key experimental data, and protocols for its use in academic research.

Core Mechanism of Action: PROTAC-mediated JAK2
Degradation
SJ1008030 operates through the PROTAC mechanism, which involves the induced proximity of

a target protein to an E3 ubiquitin ligase. The SJ1008030 molecule consists of three key

components: a ligand that binds to the target protein (JAK2), a ligand that binds to an E3

ubiquitin ligase, and a linker connecting these two ligands. This ternary complex formation

facilitates the transfer of ubiquitin from the E3 ligase to JAK2, marking it for degradation by the
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26S proteasome. This degradation of JAK2 effectively inhibits the downstream JAK-STAT

signaling pathway, which is crucial for cell proliferation and survival in certain cancers.[1][2]
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Caption: Mechanism of SJ1008030-mediated JAK2 degradation.

Impact on JAK-STAT Signaling Pathway
The degradation of JAK2 by SJ1008030 leads to the inhibition of the JAK-STAT signaling

pathway. In canonical JAK-STAT signaling, cytokines bind to their receptors, leading to the

activation of receptor-associated JAKs. Activated JAKs then phosphorylate the receptor,

creating docking sites for STAT (Signal Transducer and Activator of Transcription) proteins.

STATs are subsequently phosphorylated by JAKs, dimerize, and translocate to the nucleus to

regulate gene expression involved in cell proliferation, differentiation, and survival. By

degrading JAK2, SJ1008030 prevents the phosphorylation and activation of STATs, thereby

blocking the downstream signaling cascade.
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Caption: Inhibition of the JAK-STAT pathway by SJ1008030.
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Quantitative Data Summary
Cell Line Assay Type Parameter Value Reference

MHH–CALL-4

(CRLF2r)

Cell Growth

Inhibition
IC50 5.4 nM [1][2][3][4]

MHH–CALL-4
Protein

Degradation
Target Proteins

JAKs, GSPT1,

IKZF1
[1][4]

SJBALL021415

(Xenograft Bone

Marrow)

Protein

Degradation
Target Proteins JAK2, GSPT1 [1][4]

Experimental Protocols
Cell Viability Assay
Objective: To determine the half-maximal inhibitory concentration (IC50) of SJ1008030 on

cancer cell line proliferation.

Materials:

MHH–CALL-4 cells

RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin

SJ1008030 formic acid

96-well plates

CellTiter-Glo® Luminescent Cell Viability Assay kit

Plate reader

Procedure:

Seed MHH–CALL-4 cells in a 96-well plate at a density of 5,000 cells/well.

Prepare a serial dilution of SJ1008030 in the culture medium.
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Treat the cells with varying concentrations of SJ1008030 (e.g., 0-10 µM) for 72 hours.

After the incubation period, allow the plate to equilibrate to room temperature for 30 minutes.

Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

Measure the luminescence using a plate reader.

Calculate the IC50 value by plotting the percentage of viable cells against the logarithm of

the drug concentration and fitting the data to a dose-response curve.

Western Blot for Protein Degradation
Objective: To assess the dose-dependent degradation of JAK2, GSPT1, and IKZF1 in response

to SJ1008030 treatment.

Materials:

MHH–CALL-4 cells or xenograft bone marrow cells (SJBALL021415)

SJ1008030 formic acid

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels

PVDF membranes

Primary antibodies against JAK2, GSPT1, IKZF1, and a loading control (e.g., β-actin or

GAPDH)

HRP-conjugated secondary antibodies
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Chemiluminescent substrate

Imaging system

Procedure:

Culture the cells and treat them with a range of SJ1008030 concentrations (e.g., 0-4.3 µM for

MHH–CALL-4, 0-10 µM for SJBALL021415) for 24 to 72 hours.[1][4]

Harvest the cells and lyse them using RIPA buffer.

Determine the protein concentration of each lysate using the BCA assay.

Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for

1 hour at room temperature.

Wash the membrane again and add the chemiluminescent substrate.

Visualize the protein bands using an imaging system and quantify the band intensities to

determine the extent of protein degradation relative to the loading control.
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Caption: General experimental workflow for SJ1008030 evaluation.
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In Vivo Studies
SJ1008030 has been evaluated in xenograft models to assess its in vivo efficacy. In these

studies, SJ1008030 demonstrated dose-dependent degradation of JAK2 and GSPT1 proteins

in xenograft bone marrow cells, confirming its activity in a more complex biological system and

indicating its potential for inhibiting the JAK-STAT signaling pathway in vivo.[1][4]

Conclusion
SJ1008030 formic acid is a valuable research tool for studying the JAK-STAT signaling

pathway and the therapeutic potential of targeted protein degradation. Its high potency in

inducing JAK2 degradation and inhibiting the growth of leukemia cells makes it a significant

compound for preclinical research in hematological malignancies. The experimental protocols

provided herein offer a foundation for further investigation into the biological effects and

therapeutic applications of SJ1008030.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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